Cas no 15190-69-9 ((4-Methoxy-phenyl)-phenylamino-acetonitrile)

• Product Name: (4-Methoxy-phenyl)-phenylamino-acetonitrile
• CAS No: 15190-69-9
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 235264
• PubChem ID: 291032
• Update Time: 2025-04-19

(4-Methoxy-phenyl)-phenylamino-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-anilino-2-(4-methoxyphenyl)acetonitrile
• (4-Methoxy-phenyl)-phenylamino-acetonitrile
• 2-(4-methoxyphenyl)-2-(phenylamino)acetonitrile
• 2-(4-methyloxyphenyl)-2-(phenylamino)acetonitrile
• 2-(N-anilino)-2-(4-methoxylphenyl)acetonitrile
• 2-(N-anilino)-2-(4-methoxyphenyl)acetonitrile
• 2-anilino-2-(4-methoxy-phenyl)acetonitrile
• AC1L6EYO
• AC1Q4QNH
• CTK4C7249
• NSC155545
• STOCK4S-13051
• MLS000557309
• anilino(4-methoxyphenyl)acetonitrile
• (4-Methoxyphenyl)anilinoacetonitrile
• STK556722
• SMR000148226
• (4-methoxyphenyl)(phenylamino)acetonitrile
• AKOS005483007
• NSC-155545
• CHEMBL1597331
• DTXSID70302967
• 15190-69-9
• AJ-292/42152689

• Inchi： 1S/C15H14N2O/c1-18-14-9-7-12(8-10-14)15(11-16)17-13-5-3-2-4-6-13/h2-10,15,17H,1H3
• InChI Key： DQDYMQCJISFSMB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C#N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.11072
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45

Experimental Properties

• PSA: 45.05
• LogP: 3.44498